5-amino-1-(3-cyano-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester

• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol
• IUPAC Name: ethyl 5-amino-1-(3-cyanophenyl)imidazole-4-carboxylate
• InChI: InChI=1S/C13H12N4O2/c1-2-19-13(18)11-12(15)17(8-16-11)10-5-3-4-9(6-10)7-14/h3-6,8H,2,15H2,1H3
• InChI Key: AJOQRGWDFJPZGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=N1)C2=CC=CC(=C2)C#N)N

Description

5-amino-1-(3-cyano-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H12N4O2 and its molecular weight is 256.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of amino-cyano-acetic acid ethyl ester (10.6 g, 83.3 mmol) and triethyl orthoformate (12.35 g, 83.3 mmol) in acetonitrile (110 mL) is heated at reflux for 45 min. The reaction mixture is allowed to reach rt and 3-amino-benzonitrile (9.80 g, 83.3 mmol) is added and stirred at rt for 48 h. The crude product obtained is purified by column chromatography (1).